Cas no 4454-05-1 (2-Methoxy-3,4-dihydro-2H-pyran)

2-Methoxy-3,4-dihydro-2H-pyran is a cyclic ether compound featuring a methoxy group attached to a partially saturated pyran ring. This structure imparts reactivity useful in organic synthesis, particularly as a versatile intermediate for constructing heterocyclic frameworks. Its electron-rich oxygen atoms and strained ring system make it a valuable precursor in cycloaddition reactions and nucleophilic substitutions. The compound’s stability under controlled conditions allows for precise functionalization, while its compatibility with various catalysts enhances its utility in complex molecular transformations. It is commonly employed in pharmaceutical and agrochemical research for synthesizing bioactive molecules. Proper handling under inert atmospheres is recommended due to its sensitivity to moisture and air.
2-Methoxy-3,4-dihydro-2H-pyran structure
4454-05-1 structure
Product name:2-Methoxy-3,4-dihydro-2H-pyran
CAS No:4454-05-1
MF:C6H10O2
MW:114.142402172089
MDL:MFCD00006560
CID:85052
PubChem ID:87568040

2-Methoxy-3,4-dihydro-2H-pyran Chemical and Physical Properties

Names and Identifiers

    • 3,4-Dihydro-2-methoxy-2H-pyran
    • 2-Methoxy-3,4-Dihydro-2H-Pyran
    • Dihydromethoxypyran
    • 3.4-Dihydro-2-methoxy-2H-pyran
    • 2,3-Dihydro-2-methoxy-4H-pyran
    • 2-Methoxy-2,3-dihydro-4H-pyran
    • 2-Methoxy-3,4-dihydropyran
    • 2H-2-Methoxy-3,4-dihydropyran
    • 3,4-Dihydro-2-methoxypyran
    • NSC 44974
    • 2,3-Dihydro-2-methoxy(4H)pyran
    • UNII-QF1850DW4W
    • Tox21_200063
    • DTXCID807570
    • 2,3-Dihydro-2-methoxy[4H]pyran
    • AKOS015915470
    • EINECS 224-698-3
    • NCGC00257617-01
    • ?3,4-Dihydro-2-methoxy-2H-pyran
    • 3,4-Dihydro-2-methoxy-2H-pyran, 99%
    • CS-0150203
    • NS00003422
    • MFCD00006560
    • 4454-05-1
    • EC 224-698-3
    • EN300-65007
    • SCHEMBL727275
    • BRN 0107274
    • W-106189
    • D1554
    • CAS-4454-05-1
    • DTXSID9027570
    • 2H-Pyran, 3,4-dihydro-2-methoxy-
    • NSC-44974
    • NCGC00248511-01
    • LS-13151
    • QF1850DW4W
    • 2H-Pyran,4-dihydro-2-methoxy-
    • NSC44974
    • Z995169098
    • CHEMBL3181867
    • Q27894404
    • FT-0635304
    • E77183
    • F8880-1937
    • 2Methoxy3,4dihydro2Hpyran
    • 2-MDHP
    • 2HPyran, 3,4dihydro2methoxy
    • 2,3Dihydro2methoxy(4H)pyran
    • 2Methoxy2,3dihydro4Hpyran
    • 2-Methoxy-3,4-dihydro-2H-pyran
    • MDL: MFCD00006560
    • Inchi: 1S/C6H10O2/c1-7-6-4-2-3-5-8-6/h3,5-6H,2,4H2,1H3
    • InChI Key: XCYWUZHUTJDTGS-UHFFFAOYSA-N
    • SMILES: COC1CCC=CO1
    • BRN: 107274

Computed Properties

  • Exact Mass: 114.06800
  • Monoisotopic Mass: 114.06808
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 88.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5
  • XLogP3: 1.2
  • Surface Charge: 0

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 1.006
  • Boiling Point: 127°C(lit.)
  • Flash Point: 26 ºC
  • Refractive Index: 1.442
  • PSA: 18.46000
  • LogP: 1.28300
  • Solubility: Uncertain

2-Methoxy-3,4-dihydro-2H-pyran Security Information

2-Methoxy-3,4-dihydro-2H-pyran Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Methoxy-3,4-dihydro-2H-pyran Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-65007-0.25g
2-methoxy-3,4-dihydro-2H-pyran
4454-05-1 95%
0.25g
$19.0 2023-05-02
Enamine
EN300-65007-5.0g
2-methoxy-3,4-dihydro-2H-pyran
4454-05-1 95%
5g
$26.0 2023-05-02
Enamine
EN300-65007-1.0g
2-methoxy-3,4-dihydro-2H-pyran
4454-05-1 95%
1g
$24.0 2023-05-02
Enamine
EN300-65007-100.0g
2-methoxy-3,4-dihydro-2H-pyran
4454-05-1 95%
100g
$63.0 2023-05-02
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD81953-25g
3,4-Dihydro-2-methoxy-2H-pyran
4454-05-1 99%
25g
¥25.0 2024-04-18
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
B24609-500g
3,4-Dihydro-2-methoxy-2H-pyran, 99%
4454-05-1 99%
500g
¥647.00 2023-05-08
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB92290-25G
2-methoxy-3,4-dihydro-2H-pyran
4454-05-1 95%
25g
¥ 277.00 2023-04-13
TRC
M118665-625mg
2-Methoxy-3,4-dihydro-2H-pyran
4454-05-1
625mg
$ 225.00 2022-06-04
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD81953-500g
3,4-Dihydro-2-methoxy-2H-pyran
4454-05-1 99%
500g
¥343.0 2024-04-18
TRC
M118665-250mg
2-Methoxy-3,4-dihydro-2H-pyran
4454-05-1
250mg
$ 115.00 2022-06-04

2-Methoxy-3,4-dihydro-2H-pyran Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:4454-05-1)3,4-DIHYDRO-2-METHOXY-2H-PYRAN
Order Number:sfd16108
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:4454-05-1)2-Methoxy-3,4-dihydro-2H-pyran
Order Number:A1203682
Stock Status:in Stock
Quantity:500ml
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:50
Price ($):175.0
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:4454-05-1)3,4-二氢-2-甲基-吡喃
Order Number:LE27079864
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:04
Price ($):discuss personally

Recommend Articles

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
(CAS:4454-05-1)
SFD572
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Jiangsu Xinsu New Materials Co., Ltd
(CAS:4454-05-1)
SDF446
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry